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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562 Get Quote

An In-Depth Technical Guide to Acid Yellow 25
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Acid Yellow 25 (C.I. 18835). The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Structure and Identity
Acid Yellow 25 is a monoazo dye characterized by a pyrazolone core. The molecule contains

two sulfonate groups, which impart water solubility, and a sulfonamide linkage. The anionic

nature of the dye is crucial for its binding properties to cationic substrates.

Systematic IUPAC Name: Sodium 4-[[4,5-dihydro-3-methyl-5-oxo-4-[(4-methyl-3-

sulfamoylphenyl)azo]-1H-pyrazol-1-yl]phenyl]sulfonate

Synonyms: C.I. Acid Yellow 25, monosodium salt; Acid Fast Yellow R; Cyanine Fast Yellow R;

Tertracid Yellow R; Xylene Fast Yellow RPN; Supramine Yellow R[1][2]

The chemical structure of Acid Yellow 25 is depicted below:

Figure 1: Chemical Structure of Acid Yellow 25.
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A summary of the key physicochemical and spectral properties of Acid Yellow 25 is presented

in the tables below for easy reference and comparison.

Table 1: General and Physicochemical Properties of Acid Yellow 25

Property Value Reference(s)

CAS Number 6359-85-9 [3][4]

C.I. Number 18835 [3][5]

Molecular Formula C₂₃H₂₀N₅NaO₆S₂ [1][3]

Molecular Weight 549.55 g/mol [1][5]

Appearance
Yellow to mustard-brown

powder
[3][6]

Solubility in Water

Soluble (150 g/L at 90°C);

solution is yellow, becomes

turbid when cold.

[7]

Solubility in Organic Solvents
Slightly soluble in ethanol and

acetone.
[3]

Density 1.5 g/cm³ [8]

Storage Temperature Room temperature [1]

Table 2: Spectral Properties of Acid Yellow 25

Property Value Reference(s)

λmax 392 nm [5]

Molar Extinction Coefficient (ε)
13200 at 259 nm in H₂O at

0.03 g/L
[5]
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The synthesis of Acid Yellow 25 is a two-step process involving diazotization followed by an

azo coupling reaction.[3][8] The general manufacturing method involves the diazotization of 5-

Amino-2-methyl-N-phenylbenzenesulfonamide, which is then coupled with 4-(3-Methyl-5-oxo-

4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[3]

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Purification

5-Amino-2-methyl-N-
phenylbenzenesulfonamide Diazonium Salt Intermediate0-5 °C

NaNO₂ / HCl

Acid Yellow 25

Coupling Reaction

4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)
benzenesulfonic acid Salting Out Filtration Drying Crushing Final Product

Click to download full resolution via product page

Figure 2: General Synthesis Workflow for Acid Yellow 25.

Experimental Protocol: Synthesis of Acid Yellow 25
(Generalized)
Disclaimer: The following is a generalized experimental protocol based on standard procedures

for azo dye synthesis. It should be adapted and optimized for specific laboratory conditions.

Step 1: Diazotization of 5-Amino-2-methyl-N-phenylbenzenesulfonamide

In a suitable reaction vessel, suspend one molar equivalent of 5-Amino-2-methyl-N-

phenylbenzenesulfonamide in approximately 2.5-3 molar equivalents of hydrochloric acid

diluted with water.

Cool the suspension to 0-5°C in an ice-salt bath with constant stirring.
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In a separate beaker, dissolve a slight molar excess (approximately 1.05 equivalents) of

sodium nitrite in cold water.

Slowly add the sodium nitrite solution dropwise to the cooled amine suspension, maintaining

the temperature below 5°C.

Continue stirring for 15-30 minutes after the addition is complete. The formation of the

diazonium salt can be monitored by testing for the absence of the starting amine (e.g., by

TLC) and the presence of nitrous acid (using starch-iodide paper).

Step 2: Azo Coupling Reaction

In a separate reaction vessel, dissolve one molar equivalent of 4-(3-Methyl-5-oxo-4,5-

dihydropyrazol-1-yl)benzenesulfonic acid in an aqueous alkaline solution (e.g., sodium

carbonate or sodium hydroxide) and cool to 0-5°C.

Slowly add the freshly prepared, cold diazonium salt solution to the solution of the coupling

component with vigorous stirring, maintaining the temperature below 10°C.

The pH of the reaction mixture should be maintained in the weakly acidic to neutral range to

facilitate the coupling reaction.

A yellow precipitate of Acid Yellow 25 will form. Continue stirring for 1-2 hours to ensure the

reaction goes to completion.

Step 3: Isolation and Purification

The precipitated dye is typically isolated by "salting out," where sodium chloride is added to

the reaction mixture to decrease the solubility of the dye.

Collect the solid product by vacuum filtration and wash with a cold brine solution to remove

inorganic salts and unreacted starting materials.

The filter cake is then dried in an oven at a suitable temperature (e.g., 60-80°C).

The dried dye is crushed to obtain a fine powder.
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Applications
Acid Yellow 25 is a versatile dye with applications in various fields:

Textile Industry: It is primarily used for dyeing and printing on wool and polyamide fibers.[3]

Leather and Paper Industries: It can also be used for coloring leather and in paper coating.

[3][7]

Biological Staining: Acid Yellow 25 is employed in histology and hematology as a

cytoplasmic counterstain to visualize cellular structures.[1]

Cosmetics: The dye is used as a colorant in cosmetic formulations.

Analytical Chemistry: It can be utilized as a reagent in certain analytical procedures.

Experimental Protocol: Histological Staining with Acid
Yellow 25 (Generalized)
Disclaimer: This is a general protocol for using an acid dye as a counterstain in histology and

should be optimized for specific tissues and desired staining intensities.
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Figure 3: General Experimental Workflow for Histological Staining.
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Solutions:

Acid Yellow 25 Staining Solution (0.5-1.0% w/v): Dissolve 0.5-1.0 g of Acid Yellow 25 in

100 mL of distilled water. Add a few drops of glacial acetic acid to acidify the solution (pH

~2.5-4.0).

Procedure:

Deparaffinize and Rehydrate: Take paraffin-embedded tissue sections through xylene and a

graded series of alcohol to water.

Nuclear Staining: Stain with a regressive hematoxylin stain (e.g., Harris's or Mayer's) for 5-10

minutes.

Washing: Wash gently in running tap water.

Differentiation: Differentiate in 1% acid alcohol with brief dips until the desired nuclear

staining is achieved.

Washing and Bluing: Wash in running tap water and then "blue" the sections in a suitable

bluing agent (e.g., Scott's tap water substitute or lithium carbonate solution).

Counterstaining: Immerse the slides in the Acid Yellow 25 staining solution for 1-5 minutes.

The optimal time will depend on the tissue and desired staining intensity.

Washing: Briefly rinse with distilled water to remove excess stain.

Dehydration: Dehydrate the sections through a graded series of alcohol.

Clearing: Clear the sections in xylene or a xylene substitute.

Mounting: Mount with a permanent mounting medium.

Expected Results:

Nuclei: Blue/Purple

Cytoplasm, muscle, and erythrocytes: Shades of yellow
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Biological Signaling Pathways
Currently, there is no scientific literature to suggest that Acid Yellow 25 is directly involved in or

modulates any specific biological signaling pathways. Its primary biological interaction is the

electrostatic binding to positively charged proteins in tissues for staining purposes.

Safety and Handling
Acid Yellow 25 should be handled with appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat.[9] Inhalation of the dust should be avoided, and work

should be conducted in a well-ventilated area or a fume hood.[9] It is incompatible with strong

oxidizing agents.[6] For detailed safety information, refer to the Material Safety Data Sheet

(MSDS).[9]

Disclaimer: This document is intended for informational purposes only and does not constitute

a specification or warranty. The information provided is based on publicly available data and

should be used in conjunction with other resources and professional judgment. All experimental

work should be conducted in accordance with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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